Cas no 1804411-32-2 (Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804411-32-2
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 4906138
• Update Time: 2025-05-20

Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9F4NO2/c1-2-17-8(16)3-6-4-15-5-7(9(6)11)10(12,13)14/h4-5H,2-3H2,1H3
• InChI Key： SYQBSWXVMPHJFI-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CN=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate

Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804411-32-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1804411-32-2, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of both fluorine and trifluoromethyl substituents enhances its reactivity and selectivity, making it particularly useful in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine ring substituted with an acetic acid ethyl ester at the 5-position, a fluoro group at the 4-position, and a trifluoromethyl group at the 3-position, imparts distinct chemical properties that are leveraged in medicinal chemistry. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the fluoro group create a balance that influences nucleophilic substitution reactions, making it an excellent candidate for further functionalization.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability and improved binding affinity to biological targets. Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate has emerged as a critical building block in the synthesis of small-molecule drugs targeting various diseases, including cancer, inflammation, and infectious disorders. Its structural features allow for easy modification at multiple positions, enabling chemists to tailor compounds with specific pharmacological properties.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate into drug candidates, researchers can design molecules that selectively inhibit aberrant kinase activity. Recent studies have demonstrated its utility in generating potent inhibitors of tyrosine kinases, which have shown promise in preclinical trials.

The trifluoromethyl group, in particular, is known for its ability to increase lipophilicity and metabolic stability, which are critical factors for drug efficacy. Additionally, the fluoro substituent can improve binding interactions by modulating hydrogen bonding and hydrophobic effects. These properties have made ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate a preferred scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Another area where this compound has found significant utility is in the synthesis of antiviral agents. Viruses often rely on host enzymes for replication, and targeting these enzymes with small molecules can disrupt viral life cycles. Ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate has been used to develop inhibitors of viral proteases and polymerases. Its structural flexibility allows for modifications that enhance binding affinity while minimizing off-target effects.

The pharmaceutical industry continues to explore new methodologies for incorporating fluorinated pyridines into drug candidates. Advances in synthetic chemistry have enabled more efficient routes to ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate, making it more accessible for large-scale production. These improvements have not only reduced costs but also facilitated rapid drug discovery programs.

In conclusion, ethyl 4-fluoro-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804411-32-2) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features make it an excellent intermediate for developing bioactive molecules with high potency and selectivity. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain a critical tool in the chemist's arsenal.